4-[Ethyl(methyl)amino]benzaldehyde
Overview
Description
4-[Ethyl(methyl)amino]benzaldehyde, commonly referred to as 4-EMA, is an organic compound that is used in a variety of scientific research applications. It is a colorless solid that is soluble in water and is commonly used in the synthesis of pharmaceuticals and other organic compounds. 4-EMA can also be used to study the mechanism of action of various compounds and to investigate the biochemical and physiological effects of different substances.
Scientific Research Applications
Bromination Research
- Bromination Process: Research on the bromination of 4-diethyl(methyl) amino benzaldehyde highlights its potential in chemical synthesis. The study examined the impact of variables like feed ratio, reaction time, temperature, and solvent, using techniques such as NMR, GC-MS, and IR for product characterization (Li Hai-hon, 2014).
Optical Nonlinear Properties
- Optical Applications: A study on Schiff base compounds derived from ethyl-4-amino benzoate, related to 4-[Ethyl(methyl)amino]benzaldehyde, revealed significant nonlinear optical properties. These properties make them potential candidates for applications like optical limiting (Hasanain A. Abdullmajed et al., 2021).
Enantioselective Synthesis
- Chiral Catalysis: Research on optically active aminonaphthol, obtained by condensing 2-naphthol, benzaldehyde, and (S)-methylbenzylamine (similar to this compound), found its use in catalyzing enantioselective ethylation of aryl aldehydes to secondary alcohols with high enantioselectivities (D. X. Liu et al., 2001).
Synthesis of Pyrimidine Derivatives
- Pharmaceutical Chemistry: The synthesis of novel pyrimidine derivatives from this compound-related compounds can have implications in pharmaceutical research, as indicated by their structural characterization and potential applications (J. Quiroga et al., 1999).
Hydrogen-Bonded Supramolecular Structures
- Material Science: A study on substituted 4-pyrazolylbenzoates, which can be synthesized using compounds similar to this compound, focused on their hydrogen-bonded supramolecular structures. This research has implications in the field of material science and molecular engineering (J. Portilla et al., 2007).
Synthetic Chemistry
- Alkylation Studies: A study involving alkylation reactions pertinent to this compound sheds light on the synthesis of various organic compounds, crucial for advancing synthetic chemistry (R. Fan & T. Hudlický, 1989).
Schiff Base Compounds
- Biological Activities: Research on Schiff base compounds derived from 4-Amino benzoic acid, which is structurally related to this compound, includes studies on their synthesis, characterization, and biological activities, suggesting potential pharmaceutical applications (V. Tirlapur & Kashinath Noubade, 2010).
Safety and Hazards
properties
IUPAC Name |
4-[ethyl(methyl)amino]benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c1-3-11(2)10-6-4-9(8-12)5-7-10/h4-8H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHKGPGMTHIYKKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)C1=CC=C(C=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20539261 | |
Record name | 4-[Ethyl(methyl)amino]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20539261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64693-47-6 | |
Record name | 4-(Ethylmethylamino)benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=64693-47-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[Ethyl(methyl)amino]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20539261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research mentions that supplementing natural seawater DOM with 4-[ethyl(methyl)amino]benzaldehyde significantly enhanced cyanate production. What is the potential significance of this finding for our understanding of the marine nitrogen cycle?
A1: This finding suggests that the photochemical degradation of organic matter containing structures similar to this compound could be a previously unrecognized source of cyanate in marine environments []. This is significant because cyanate serves as both a nitrogen and energy source for diverse marine microorganisms, playing a potentially important role in the nitrogen cycle. Further research is needed to determine the prevalence of such compounds in marine DOM and quantify their contribution to the overall cyanate budget in the ocean.
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